![molecular formula C26H24N2O6S B2962096 3-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)sulfonyl]benzoic acid CAS No. 2172553-68-1](/img/structure/B2962096.png)
3-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)sulfonyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)sulfonyl]benzoic acid” is a chemical compound with the CAS Number: 2172553-68-1 . It has a molecular weight of 492.55 . The IUPAC name for this compound is 3-((4-((((9H-fluoren-9-yl)methoxy)carbonyl)piperazin-1-yl)sulfonyl)benzoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C26H24N2O6S/c29-25(30)18-6-5-7-19(16-18)35(32,33)28-14-12-27(13-15-28)26(31)34-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-11,16,24H,12-15,17H2,(H,29,30) . This code can be used to generate a 3D structure of the molecule for further analysis.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a sealed container in a dry place .Scientific Research Applications
Enzymatic Metabolism and Drug Metabolism Studies
Research on compounds structurally related to "3-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)sulfonyl]benzoic acid" has been instrumental in understanding the enzymatic metabolism of novel therapeutic agents. For example, a study on the metabolism of a novel antidepressant elucidated the role of cytochrome P450 enzymes in the oxidative metabolism of piperazine derivatives, identifying the enzymatic pathways involved in their conversion to various metabolites (Hvenegaard et al., 2012). This research is pivotal for developing new drugs by understanding how they are metabolized in the body.
Chemical Analysis and Derivatization Techniques
Derivatization reagents with piperazine structures have been developed for analytical purposes, such as in liquid chromatography. A study described the synthesis of a new sulfonate reagent for analytical derivatization, demonstrating its application in enhancing detection sensitivity (Wu et al., 1997). Such research highlights the utility of piperazine and benzoic acid derivatives in improving analytical methods for chemical compounds.
Therapeutic Potential and Pharmacological Activities
Compounds with a benzoic acid moiety have been investigated for their therapeutic potential, including as hypoglycemic agents. A detailed study on benzoic acid derivatives revealed their structure-activity relationships, providing insights into their pharmacological activities and potential as therapeutic agents (Grell et al., 1998). This research underscores the significance of chemical modifications in enhancing the therapeutic efficacy of such compounds.
Safety and Hazards
properties
IUPAC Name |
3-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]sulfonylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O6S/c29-25(30)18-6-5-7-19(16-18)35(32,33)28-14-12-27(13-15-28)26(31)34-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-11,16,24H,12-15,17H2,(H,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMJNJTFJDUCRNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)S(=O)(=O)C5=CC=CC(=C5)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)sulfonyl]benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.